BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 6-Bromo-2-
methylnicotinonitrile: A Versatile Heterocyclic
Building Block

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-Bromo-2-methylnicotinonitrile

Cat. No.: B1517302

Abstract

This technical guide provides an in-depth analysis of 6-Bromo-2-methylnicotinonitrile, a key
heterocyclic intermediate for research and development. The document delineates its
fundamental chemical and physical properties, offers insights into its synthetic pathways, and
explores its reactivity and potential applications, particularly in the realms of medicinal
chemistry and materials science. By grounding technical data with mechanistic rationale, this
guide serves as a critical resource for researchers, chemists, and drug development
professionals seeking to leverage this compound in advanced synthetic applications.

Compound Identification and Core Properties

6-Bromo-2-methylnicotinonitrile, identified by CAS Number 1003711-39-4, is a substituted
pyridine derivative featuring three key functional groups: a bromine atom, a methyl group, and
a nitrile moiety.[1][2] This strategic arrangement of functionalities makes it a highly valuable and
versatile building block in organic synthesis. The bromine atom at the 6-position serves as an
excellent handle for a wide array of cross-coupling reactions, while the nitrile and methyl
groups offer further sites for chemical modification.

The fundamental properties of 6-Bromo-2-methylnicotinonitrile are summarized in the table
below.
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Property Value Source(s)

CAS Number 1003711-39-4 [1][2]

Molecular Formula C7HsBrN2 [11[2][3]

Molecular Weight 197.03 g/mol [1112][3]
6-Bromo-2-methylpyridine-3-

IUPAC Name o N/A
carbonitrile

SMILES N#CC1=C(C)N=C(Br)C=C1 [1]

Typical Purity >95% [1]
Inert atmosphere, 2-8°C; Dry,

Recommended Storage [2][3]
sealed place

Proposed Synthesis and Mechanistic Rationale

While multiple synthetic routes may exist, a common and logical approach for the preparation
of 6-Bromo-2-methylnicotinonitrile involves the direct electrophilic bromination of 2-
methylnicotinonitrile. This pathway is advantageous due to the commercial availability of the
starting material and the well-established nature of pyridine ring halogenation.

Electrophilic Bromination Pathway

The pyridine ring is generally less reactive towards electrophilic substitution than benzene due
to the electron-withdrawing nature of the nitrogen atom. However, the presence of the
activating methyl group can facilitate the reaction. The bromination is typically performed using
an electrophilic bromine source like N-Bromosuccinimide (NBS), which is often preferred over
liquid bromine for its superior handling characteristics and milder reaction conditions, thereby
minimizing the formation of undesired byproducts.[4]
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Reaction Vessel
(60-80°C, 4-8h)

3. Monitor (TLC)

Purification 6-Bromo-2-methylnicotinonitrile
(Column Chromatography) (Final Product)
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Solvent (e.g., Acetic Acid)

6-Bromo-2-methylInicotinonitrile

Suzuki Coupling
(Pd catalyst, boronic acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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